Cas no 86628-22-0 (methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate)

86628-22-0 structure
Product name:methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate
methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate
- methyl 2-(6-methyl-4-oxo-2,3-dihydrothiochromen-2-yl)acetate
- 86628-22-0
- BRN 4473958
- 2H-1-Benzothiopyran-2-acetic acid, 3,4-dihydro-6-methyl-4-oxo-, methyl ester
- DTXSID401006964
- Methyl 6-methyl-1-thio-4-chromanone-2-acetate
- Methyl (6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-yl)acetate
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- Inchi: InChI=1S/C13H14O3S/c1-8-3-4-12-10(5-8)11(14)6-9(17-12)7-13(15)16-2/h3-5,9H,6-7H2,1-2H3
- InChI Key: FCJUUBGDCQAWJG-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)SC(CC2=O)CC(=O)OC
Computed Properties
- Exact Mass: 250.06636548g/mol
- Monoisotopic Mass: 250.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 68.7Ų
methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate Related Literature
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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